1-[(1-benzofuran-2-yl)methyl]piperazine dihydrochloride

• CAS No.: 2742653-98-9
• Molecular Formula: C13H18Cl2N2O
• Molecular Weight: 289.2

Description

1-[(1-Benzofuran-2-yl)methyl]piperazine dihydrochloride is a chemical compound that belongs to the class of benzofuran derivatives. Benzofuran compounds are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties

Preparation Methods

The synthesis of 1-[(1-benzofuran-2-yl)methyl]piperazine dihydrochloride typically involves the following steps:

Formation of Benzofuran Core: The benzofuran core can be synthesized through various methods, including free radical cyclization and proton quantum tunneling, which offer high yields and fewer side reactions.

Attachment of Piperazine Moiety: The benzofuran core is then reacted with piperazine under specific conditions to form the desired compound.

Formation of Dihydrochloride Salt: The final step involves the conversion of the compound into its dihydrochloride salt form, which enhances its stability and solubility.

Industrial production methods may involve scaling up these synthetic routes using optimized reaction conditions and industrial-grade reagents to ensure high yield and purity.

Chemical Reactions Analysis

1-[(1-Benzofuran-2-yl)methyl]piperazine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, often using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where specific functional groups are replaced by others.

The major products formed from these reactions depend on the specific reagents and conditions used, but they generally include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

1-[(1-Benzofuran-2-yl)methyl]piperazine dihydrochloride has a wide range of scientific research applications, including:

Biology: In biological research, the compound is investigated for its potential as a bioactive molecule with various biological activities, including anti-tumor and antibacterial properties.

Medicine: The compound is explored for its potential therapeutic applications, particularly in the development of new drugs with anti-viral and anti-cancer activities.

Industry: In the industrial sector, the compound is used in the synthesis of specialty chemicals and pharmaceuticals, contributing to the development of new materials and products.

Mechanism of Action

The mechanism of action of 1-[(1-benzofuran-2-yl)methyl]piperazine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound is known to exert its effects by:

Binding to Enzymes: The compound can bind to specific enzymes, inhibiting their activity and leading to various biological effects.

Modulating Signaling Pathways: The compound can modulate signaling pathways involved in cell growth, apoptosis, and immune response, contributing to its anti-tumor and anti-viral activities.

Interacting with Cellular Receptors: The compound can interact with cellular receptors, altering their function and leading to changes in cellular behavior.

Comparison with Similar Compounds

1-[(1-Benzofuran-2-yl)methyl]piperazine dihydrochloride can be compared with other similar compounds, such as:

Benzothiophene Derivatives: These compounds share a similar core structure but contain a sulfur atom instead of an oxygen atom.

Benzofuran Derivatives: Other benzofuran derivatives may have different substituents attached to the benzofuran core, leading to variations in their biological activities and applications.

The uniqueness of this compound lies in its specific combination of the benzofuran core and piperazine moiety, which contributes to its distinct chemical and biological properties.